Cas no 2890-85-9 (Acetamide, N-(1-phenyl-1-propenyl)-)
2890-85-9 structure
Product Name:Acetamide, N-(1-phenyl-1-propenyl)-
CAS No:2890-85-9
MF:C11H13NO
MW:175.227022886276
CID:1437838
Update Time:2024-08-15
Acetamide, N-(1-phenyl-1-propenyl)- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, N-(1-phenyl-1-propenyl)-
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- Inchi: 1S/C11H13NO/c1-3-11(12-9(2)13)10-7-5-4-6-8-10/h3-8H,1-2H3,(H,12,13)/b11-3+
- InChI Key: WRGOKDJBSMGUDP-QDEBKDIKSA-N
- SMILES: C(N/C(/C1=CC=CC=C1)=C/C)(=O)C
Computed Properties
- Exact Mass: 175.09979
- Monoisotopic Mass: 175.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
Experimental Properties
- PSA: 29.1
- LogP: 2.57440
Acetamide, N-(1-phenyl-1-propenyl)- Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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